Cas no 92767-14-1 (Acetamide, 2-bromo-N-(4-cyanophenyl)-)

Acetamide, 2-bromo-N-(4-cyanophenyl)- structure
92767-14-1 structure
Product Name:Acetamide, 2-bromo-N-(4-cyanophenyl)-
CAS No:92767-14-1
MF:C9H7BrN2O
MW:239.068681001663
CID:753031
PubChem ID:18929224
Update Time:2025-04-19

Acetamide, 2-bromo-N-(4-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-bromo-N-(4-cyanophenyl)-
    • 2-bromo-N-(4-cyanophenyl)acetamide
    • 4-((Bromoacetyl)amino)benzonitrile
    • HBEYZKYLFOCLFE-UHFFFAOYSA-N
    • AKOS012989383
    • DTXSID80596572
    • 92767-14-1
    • SCHEMBL8688893
    • Inchi: 1S/C9H7BrN2O/c10-5-9(13)12-8-3-1-7(6-11)2-4-8/h1-4H,5H2,(H,12,13)
    • InChI Key: HBEYZKYLFOCLFE-UHFFFAOYSA-N
    • SMILES: BrCC(NC1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 237.97418g/mol
  • Monoisotopic Mass: 237.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.9Ų
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